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Compound of Interest

Thiamphenicol glycinate
Compound Name:
hydrochloride

cat. No.: B1221911

Thiamphenicol Glycinate Hydrochloride: A
Preclinical Efficacy Comparison Guide

Thiamphenicol glycinate hydrochloride, a derivative of thiamphenicol, is a broad-spectrum
antibiotic utilized in the treatment of various bacterial infections. This guide provides an
objective comparison of its efficacy in preclinical models against other commonly used
antibiotics, supported by experimental data. The information is intended for researchers,
scientists, and professionals in drug development to facilitate informed decisions in
antibacterial research.

Mechanism of Action

Thiamphenicol exerts its bacteriostatic effect by inhibiting bacterial protein synthesis. It binds to
the 50S subunit of the bacterial ribosome, specifically at the peptidyl transferase center. This
binding action blocks the crucial step of peptide bond formation between amino acids, thereby
halting the elongation of the polypeptide chain and preventing the synthesis of essential
bacterial proteins.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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